Cas no 2137553-40-1 (3-Hexanone, 4,4-dimethyl-1-[(phenylmethyl)amino]-)

• Product Name: 3-Hexanone, 4,4-dimethyl-1-[(phenylmethyl)amino]-
• CAS No: 2137553-40-1
• MF: C₁₅H₂₃NO
• MW: 233.349224328995
• CID: 5293512
• Update Time: 2025-07-15

3-Hexanone, 4,4-dimethyl-1-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 3-Hexanone, 4,4-dimethyl-1-[(phenylmethyl)amino]-

• Inchi： 1S/C15H23NO/c1-4-15(2,3)14(17)10-11-16-12-13-8-6-5-7-9-13/h5-9,16H,4,10-12H2,1-3H3
• InChI Key： HWLKGUIOZFFTKA-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)CC(=O)C(C)(C)CC

Additional information on 3-Hexanone, 4,4-dimethyl-1-[(phenylmethyl)amino]-

Comprehensive Analysis of 3-Hexanone, 4,4-dimethyl-1-[(phenylmethyl)amino]- (CAS No. 2137553-40-1)

In the realm of organic chemistry, 3-Hexanone, 4,4-dimethyl-1-[(phenylmethyl)amino]- (CAS No. 2137553-40-1) stands out as a compound of significant interest due to its unique structural properties and potential applications. This keto-amine derivative combines a hexanone backbone with a phenylmethylamino substituent, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its role in pharmaceutical intermediates, flavor and fragrance formulations, and specialty chemicals. Its molecular formula, C₁₅H₂₃NO, and distinct functional groups contribute to its reactivity and utility in various chemical transformations.

The growing demand for custom synthesis and high-purity compounds has placed 3-Hexanone, 4,4-dimethyl-1-[(phenylmethyl)amino]- in the spotlight. Recent trends in green chemistry and sustainable synthesis have further amplified interest in this compound, as it can be tailored to minimize environmental impact. Questions like "What are the applications of 3-Hexanone derivatives?" or "How to optimize the synthesis of CAS 2137553-40-1?" are frequently searched in academic and industrial forums, reflecting its relevance. The compound’s lipophilic nature and hydrogen-bonding capacity also make it a candidate for drug delivery systems and catalysis research.

From a structural perspective, the 4,4-dimethyl group enhances steric stability, while the phenylmethylamino moiety introduces aromaticity, broadening its applicability in heterocyclic chemistry. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize this compound, ensuring compliance with quality control standards. Its low volatility and moderate solubility in organic solvents like ethanol and dichloromethane further facilitate its handling in laboratory settings.

In the context of industrial applications, 3-Hexanone, 4,4-dimethyl-1-[(phenylmethyl)amino]- is often discussed alongside bioactive molecule design and material science. For instance, its potential as a chiral building block in asymmetric synthesis aligns with the rising demand for enantioselective catalysts. Additionally, its thermal stability makes it suitable for high-temperature reactions, a feature highly valued in polymer chemistry. Searches like "CAS 2137553-40-1 suppliers" or "safety data sheet for 4,4-dimethyl-1-(phenylmethylamino)hexanone" indicate its commercial and regulatory significance.

Future research directions may explore the compound’s structure-activity relationships (SAR) to unlock novel functionalities. With advancements in computational chemistry, molecular docking studies could reveal its interactions with biological targets, paving the way for therapeutic agent development. As the scientific community continues to prioritize innovation in organic synthesis, 3-Hexanone, 4,4-dimethyl-1-[(phenylmethyl)amino]- remains a compelling subject for both theoretical and applied studies.